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Compound of Interest

Compound Name: 2-Butyne-1,4-diol

Cat. No.: B031916

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 2-Butyne-1,4-diol. Adherence to these protocols is
essential for ensuring personal safety and proper disposal of this chemical.

Chemical Hazards: 2-Butyne-1,4-diol is a toxic and corrosive solid. It can cause severe skin
burns, and eye damage, and is harmful if swallowed, inhaled, or in contact with skin.[1][2]
Prolonged or repeated exposure may cause damage to organs.[1][3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2-Butyne-1,4-
diol. The following table summarizes the required PPE.
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Protection Type

Specific Recommendations

Standards/Notes

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene rubber, Nitrile
rubber).[4][5]

Gloves should be tested
according to standards like EN
374.[6]

Eye/Face Protection

Safety goggles with side

protection or a face shield.[6]

In case of powder, wear a face
shield in combination with

breathing protection.[2][7]

Skin and Body Protection

Chemical protection suit or a
lab coat.[6] For significant
exposure risk, a full chemical
protection suit is

recommended.[6][7]

Contaminated work clothing
should not be allowed out of

the workplace.[1]

Respiratory Protection

For operations generating dust
or aerosols, use a
NIOSH/MSHA or European
Standard EN 149 approved

Work should be conducted in a
well-ventilated area or under a

chemical fume hood.[1][6]

respirator.[3][6]
Occupational Exposure Limits:
Limit Type Value
0.36 mg/ms3, 0.1 ppm; Peak limitation category:
MAK I(1); Skin absorption (H); Sensitization of skin
(SH); Pregnancy risk group: C[2][8]
EU-OEL 0.5 mg/m3 as TWA[2]

Experimental Protocols: Handling and Emergency

Procedures

Standard Handling Procedure:
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» Ventilation: Always handle 2-Butyne-1,4-diol in a well-ventilated area or under a chemical
fume hood.[1][6]

» Donning PPE: Before handling, put on all required personal protective equipment as detailed
in the table above.

e Avoiding Contamination: Prevent contact with skin and eyes.[1] Do not eat, drink, or smoke
in the handling area.[1][7]

» After Handling: Wash hands and any exposed skin thoroughly after handling.[1]
Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing.[7] Rinse the affected skin area
with plenty of water for 10-30 minutes.[1] Seek immediate medical attention.[7]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] Seek immediate medical attention.[7]

 Inhalation: Move the person to fresh air and keep them in a half-upright position.[7] Seek
immediate medical attention.[7]

 Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1][7] Seek immediate
medical attention.[7]

o Spills: Evacuate the danger area.[6][7] Wear a chemical protection suit including a self-
contained breathing apparatus.[7] Sweep the spilled substance into covered containers,
moistening first to prevent dusting if appropriate.[2][7] Collect the remainder and dispose of it
according to local regulations.[2][7]

Disposal Plan
The disposal of 2-Butyne-1,4-diol must be managed as hazardous waste.[6]
Step-by-Step Disposal Procedure:

e Segregation and Collection:
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o Segregate 2-Butyne-1,4-diol waste from all other waste to prevent chemical reactions.[6]
It reacts violently with bases, oxidizing agents, halogens, acid chlorides, and anhydrides.

[6]

o Collect all waste, including surplus reagent and contaminated materials, in a designated,
properly labeled hazardous waste container.[6]

Containerization and Labeling:
o Use a compatible and sealable container.

o Clearly label the container as "Hazardous Waste" and specify the contents as "2-Butyne-
1,4-diol Waste".[6] Keep the container closed except when adding waste.[6]

Storage:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area,
separated from incompatible materials.[6][7]

Disposal of Contaminated Materials:

o Any materials used for spill cleanup and contaminated disposable PPE must also be
disposed of as hazardous waste.[6]

Final Disposal:

o Arrange for pickup and disposal through a licensed hazardous waste disposal company.[6]
The recommended method is incineration in a chemical incinerator.[6]

Workflow for PPE Selection and Use
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Caption: PPE selection and use workflow for 2-Butyne-1,4-diol handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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